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Chemical Structure and Key Data

Territrem C is a tremorgenic mycotoxin isolated from the fungus Aspergillus terreus [1] [2] [3]. The table

below summarizes its fundamental chemical and property data:

Property Description

CAS No. 89020-33-7 [2]

Molecular
Formula

C₂₈H₃₂O₉ [1] [2] [3]

Molecular
Weight

512.20 (cited in older literature) to 512.6 g/mol [1] [2] [3]

IUPAC Name (4aR)-4a,6,6a,12,12a,12b-Hexahydro-4aβ,12aβ-dihydroxy-9-(3,5-dimethoxy-4-
hydroxyphenyl)-4,4,6aα,12bα-tetramethyl-4H,11H-naphtho[2,1-b]pyrano[3,3,4-e]pyran-

1,11(5H)-dione [2]

Purity
Availability

>95% (commercial sources) [3]

The following diagram illustrates the core structural relationship between Territrem C and its analogue,

Territrem B, based on the key difference identified in the literature:
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Relationship between Territrem C and B based on phenyl moiety and conversion [1] [4].

Reported Bioactive Properties

Territrem C is characterized by its potent biological activity, primarily through a unique mechanism:

Acetylcholinesterase (AChE) Inhibition: Territrems are known to inhibit the enzyme

acetylcholinesterase at peripheral nerve endings [3]. Unlike conventional irreversible inhibitors,
Territrem B has been shown to act via a non-covalent yet irreversible binding mechanism [4].

This suggests that the territrem family, including Territrem C, could possess a novel mode of action.
Tremorgenic Effect: Administration of Territrem C induces tremors, a defining characteristic of

tremorgenic mycotoxins. In mice, intraperitoneal injection leads to the onset of hind limb tremors
within 10 minutes [3].

Research Context and Next Steps
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The available data provides a foundational understanding, but a full whitepaper requires deeper technical

details. Here are suggestions for how you might proceed:

Consult Original Publications: The 1984 paper "Isolation, chemical structure, acute toxicity, and
some physicochemical properties of territrem C from Aspergillus terreus" in Applied and
Environmental Microbiology is the primary source for structure elucidation. Obtaining the full text is
essential [1].

Leverage Related Studies: Reviews on meroterpenoids from Aspergillus terreus can provide
valuable context on the biosynthetic pathways and structural diversity of this class of compounds,

which includes the territrems [5].
Investigate Analogues: Exploring the detailed structure-activity relationships of territrems A and B,

for which more studies are available, can offer strong indirect evidence for understanding the
properties of Territrem C [4].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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